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Compound of Interest

Compound Name: 5-Methoxynicotinohydrazide
Cat. No.: B13677600
Get Quote
\ J

Primary CAS: 89853-73-6 Chemical Family: Pyridinecarbohydrazides Version: 2.0 (Scientific
Reference Series)

Executive Summary

5-Methoxynicotinohydrazide (CAS 89853-73-6) is a specialized heterocyclic building block
utilized in the synthesis of bioactive pharmaceutical ingredients. Structurally, it consists of a
pyridine ring substituted with a methoxy group at the C5 position and a carbohydrazide moiety
at the C3 position. This specific substitution pattern renders it a critical scaffold for developing
ligands targeting cardiovascular pathways and antimicrobial agents, particularly where
hydrogen bonding and lipophilicity modulation are required.

This guide provides a validated technical profile, including synthesis protocols, analytical
characterization data, and safety standards for laboratory handling.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7]

Core Identifiers
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Parameter Technical Specification
Chemical Name 5-Methoxynicotinohydrazide
Systematic Name 5-Methoxy-3-pyridinecarbohydrazide
CAS Registry Number 89853-73-6

Molecular Formula C7H9oN30:2

Molecular Weight 167.17 g/mol

SMILES COclcnce(C(=0O)NN)cl

(Predicted) DMLPQTWDFZCDTJ-

InChl Ke
y UHFFFAOYSA-N

Physical Characteristics

o Appearance: Off-white to pale yellow crystalline solid.

 Solubility: Soluble in DMSO, DMF, and hot methanol; sparingly soluble in water and
dichloromethane.

« Stability: Hygroscopic; store under inert atmosphere (Argon/Nitrogen) at 2—-8°C.

Synthesis & Manufacturing Protocol

The synthesis of 5-Methoxynicotinohydrazide typically proceeds via a two-step sequence
starting from 5-methoxynicotinic acid. The acid is first esterified to protect the carboxyl group
and increase reactivity toward nucleophilic acyl substitution, followed by hydrazinolysis.

Reaction Pathway Visualization
The following diagram illustrates the stepwise conversion from the carboxylic acid precursor.
Step 1: Esterification Step 2: Hydrazinolysis

5-Methoxynicotinic Acid MeOH, H2504 (cat.), Reflux _ | Methyl 5-methoxynicotinate NH2NH2-H20, EtOH, Reflux _ | 5-Methoxynicotinohydrazide
(CAS 20826-03-3) > (Intermediate) > (CAS 89853-73-6)
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Figure 1: Synthetic route from 5-methoxynicotinic acid to the target hydrazide.

Detailed Laboratory Protocol

Step 1: Synthesis of Methyl 5-methoxynicotinate

o Charge: Dissolve 5-methoxynicotinic acid (CAS 20826-03-3) in anhydrous methanol (10
volumes).

o Catalyst: Add concentrated sulfuric acid (0.1 eq) dropwise at 0°C.

o Reaction: Reflux the mixture for 812 hours. Monitor by TLC (EtOAc:Hexane 1:1) until the
acid is consumed.

o Workup: Concentrate the solvent under reduced pressure. Neutralize the residue with
saturated NaHCOs solution. Extract with ethyl acetate, dry over Na2SOa4, and concentrate to
yield the methyl ester.

Step 2: Conversion to 5-Methoxynicotinohydrazide
o Charge: Dissolve the methyl ester intermediate in ethanol (5 volumes).

» Reagent: Add Hydrazine hydrate (80% or 98%, 3-5 equivalents) slowly to the stirring
solution.

» Reaction: Heat to reflux (approx. 78°C) for 4—6 hours. A precipitate often forms as the
reaction progresses.

« |solation: Cool the reaction mixture to 0-5°C. Filter the solid precipitate.

 Purification: Wash the filter cake with cold ethanol and diethyl ether. Recrystallize from
ethanol if higher purity is required. Dry under vacuum at 40°C.

Analytical Characterization
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Verification of the CAS 89853-73-6 structure is performed using Nuclear Magnetic Resonance
(NMR).[1][2] The following data corresponds to the expected signals for the pure compound.

H NMR Spectroscopy (DMSO-ds)

Chemical Shift (6

Multiplicity Integration Assignment
ppm)
) -NH- (Hydrazide
9.93 Broad Singlet 1H ]
amide)
8.57 Broad Singlet 1H Ar-H (Pyridine C2)
8.40 Broad Singlet 1H Ar-H (Pyridine C6)
7.71 Broad Singlet 1H Ar-H (Pyridine C4)
) -NH:z (Hydrazide
4.56 Broad Singlet 2H ]
terminal)
. -OCHs (Methoxy
3.87 Singlet 3H

group)

Note: Data derived from patent literature describing 5-methoxynicotinohydrazide
intermediates [1].

Applications in Drug Discovery[12][13]

This scaffold is valuable for "Fragment-Based Drug Design" (FBDD) due to its ability to form
rigid hydrogen bonds while maintaining a moderate lipophilic profile via the methoxy
substituent.

Key Therapeutic Areas

o Cardiovascular Agents: Used as an intermediate in the synthesis of compounds treating
acute heart failure and hypertension. The hydrazide group serves as a linker to attach larger
pharmacophores [1].

e Antimicrobial & Antitubercular Research: Hydrazides are isosteres of amides and precursors
to hydrazones (Schiff bases). Analogues of Isoniazid (isonicotinohydrazide) are frequently
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screened for activity against Mycobacterium tuberculosis. The 5-methoxy group alters the
electronic properties of the pyridine ring, potentially overcoming resistance mechanisms.

Application Logic Tree

The following decision tree assists medicinal chemists in determining when to deploy this
scaffold.

Target Identification

Gequirement: H-Bond Donor/Acceptor Linkera

es (Hydrazide)

Requirement: Modulate Lipophilicity?

Yes (Methoxy group needed) \No (Base solubility sufficient)

Select 5-Methoxynicotinohydrazide . L .
( (CAS 89853-73-6) ) (Select Unsubstituted N|cot|nohydra2|de)

Click to download full resolution via product page

Figure 2: Decision logic for scaffold selection in medicinal chemistry campaigns.

Safety & Handling (HSE)

Signal Word:WARNING

GHS Hazard Classification

e H315: Causes skin irritation.[3][4]

o H319: Causes serious eye irritation.[4]
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e H335: May cause respiratory irritation.[4]

Precautionary Protocols

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95/P2) if
handling powder outside a fume hood.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage temperature: 2—-8°C.

o First Aid:

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if
present.[5]

o Skin Contact: Wash with plenty of soap and water.[5]

References

o United States Patent Application. (2018). Compositions and Methods for Treating
Cardiovascular Conditions. (US Patent App. Snippet 1.6). Retrieved from Google Patents.

e BLD Pharm. (n.d.). Product Certificate: 5-Methoxynicotinohydrazide (CAS 89853-73-6).
Retrieved from

o ChemicalBook. (2026). 5-Methoxynicotinic acid Properties and Synthesis. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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